Cas no 1806740-08-8 (6-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 6-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806740-08-8
• MF: C₈H₅ClF₃NO₄
• MW: 271.577811956406
• CID: 4832234
• Update Time: 2025-10-19

6-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5ClF3NO4/c9-2-3-1-4(17-8(10,11)12)5(7(15)16)6(14)13-3/h1H,2H2,(H,13,14)(H,15,16)
• InChI Key： UQDPXWHQMJONTC-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(=O)O)C(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6

Additional information on 6-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid

6-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid: A Comprehensive Overview

The compound 6-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806740-08-8) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with multiple functional groups, including a hydroxyl group, a trifluoromethoxy group, and a chloromethyl substituent. The presence of these groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of 6-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid in the development of novel drugs targeting specific molecular pathways. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in metabolic disorders. The trifluoromethoxy group, known for its electron-withdrawing properties, plays a crucial role in modulating the molecule's reactivity and selectivity. This makes it an ideal candidate for designing drugs with high specificity and reduced side effects.

In addition to its pharmaceutical applications, this compound has shown promise in agricultural chemistry. The chloromethyl group contributes to the molecule's ability to interact with plant pathogens, potentially leading to the development of new pesticides or fungicides. Recent experiments have demonstrated its efficacy in inhibiting the growth of fungal species responsible for crop diseases. Furthermore, the hydroxyl group enhances the molecule's solubility in polar solvents, facilitating its application in aqueous-based formulations.

The synthesis of 6-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of functional groups via electrophilic substitution or nucleophilic addition. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and industrial applications.

From an environmental perspective, understanding the degradation pathways of 6-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid is critical for assessing its impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through enzymatic hydrolysis and oxidative cleavage. The trifluoromethoxy group, while stable under normal conditions, can be transformed into less harmful byproducts under specific environmental stressors. These findings are essential for developing sustainable practices for handling and disposing of this compound.

Looking ahead, advancements in computational chemistry are expected to further enhance our understanding of 6-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid's properties. Molecular modeling techniques are being employed to predict its binding affinities with various biological targets and to design analogs with improved pharmacokinetic profiles. Such efforts are likely to unlock new therapeutic applications and optimize existing ones.

In conclusion, 6-(Chloromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806740-08-8) is a versatile compound with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug discovery, agriculture, and environmental science. As ongoing studies continue to unravel its full capabilities, this compound is poised to play a pivotal role in shaping future advancements in these fields.